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Compound of Interest

Compound Name: 4-ethynyl-1,2-dimethoxybenzene

Cat. No.: B1333843

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
ethynyl-1,2-dimethoxybenzene (also known as 3,4-dimethoxyphenylacetylene). The
information is curated for professionals in research and development who require precise data
for experimental design, chemical synthesis, and drug discovery applications.

Core Physical and Chemical Properties

The quantitative physical properties of 4-ethynyl-1,2-dimethoxybenzene are summarized in
the table below. This data is essential for understanding the compound's behavior in various
experimental settings.
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Property Value Source(s)
Molecular Formula C10H1002 [1112][3]
Molecular Weight 162.19 g/mol [1][4]

CAS Number 4302-52-7 [11[2][3][4]

White to light yellow
Appearance _ [4][5]
solid/crystal powder.

Melting Point 71-76 °C [4][5]

- : 130 °C @ 760 mmHg | 234.9
Boiling Point [11[4]
°C @ 760 mmHg

Density 1.06 g/cm3 [1]
Refractive Index 1.522 [1]
Flash Point 88.1°C [1]
Vapor Pressure 0.079 mmHg @ 25 °C [1]

Inferred from the related
compound 1,2-
dimethoxybenzene (veratrole),
Solubility it is expected to be slightly [61[71181[9]
soluble in water and soluble in
organic solvents like alcohol

and diethyl ether.

) Commercially available in
Purity . [21[4][5](10]
purities of 95% to >98%.

Note on Boiling Point Discrepancy: Different sources report significantly different boiling points
at standard pressure. Researchers should verify this property under their specific experimental
conditions.

Experimental Protocols
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Detailed experimental protocols for determining the physical properties of novel compounds
are critical for reproducible science. While specific documented procedures for 4-ethynyl-1,2-
dimethoxybenzene are not detailed in the literature, the following standard methodologies are
applicable.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid-to-liquid phase transition
ocCcCurs.

Methodology:

o Sample Preparation: A small, finely powdered sample of 4-ethynyl-1,2-dimethoxybenzene
is packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus (e.g., Thomas-Hoover or digital equivalent)
is used. The capillary tube is placed in the heating block.

e Procedure:

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point (71-76 °C).

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The temperature at which the first drop of liquid appears is recorded as the onset of
melting.

o The temperature at which the entire sample becomes a clear liquid is recorded as the final
melting point. The result is reported as a temperature range.

Boiling Point Determination (Distillation Method)

Objective: To determine the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.

Methodology:
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e Apparatus: A standard microscale or small-scale distillation apparatus is assembled,
including a distillation flask, condenser, and collection vessel. A calibrated thermometer is
placed so that the top of the bulb is level with the bottom of the side-arm of the distillation
flask.

e Procedure:

o The distillation flask is charged with the 4-ethynyl-1,2-dimethoxybenzene sample and a
few boiling chips.

o The liquid is heated gently. As the liquid boils, the vapor rises and condenses in the
condenser.

o The temperature is monitored closely. The boiling point is the stable temperature recorded
on the thermometer when the vapor is continuously bathing the thermometer bulb and
condensate is actively dripping into the collection vessel.

o The atmospheric pressure is recorded at the time of the measurement, as boiling point is
pressure-dependent.

Solubility Assessment

Objective: To qualitatively or quantitatively determine the solubility of the compound in various
solvents.

Methodology:

e Solvent Selection: A range of solvents with varying polarities should be tested (e.g., water,
ethanol, methanol, dichloromethane, acetone, ethyl acetate, hexane).

e Procedure (Qualitative):
o To a small test tube, add approximately 10-20 mg of 4-ethynyl-1,2-dimethoxybenzene.

o Add the selected solvent dropwise (e.g., 0.1 mL at a time), vortexing or shaking after each
addition.
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o Observe for dissolution. Record the approximate volume of solvent required to fully
dissolve the sample.

o Categorize solubility as "soluble," "sparingly soluble,” or "insoluble” based on the amount
of solvent required (e.g., soluble if <30 parts of solvent are needed for 1 part of solute).

e Procedure (Quantitative):

o Prepare a saturated solution of the compound in a specific solvent at a controlled
temperature by adding an excess of the solid to the solvent and stirring until equilibrium is
reached.

o Filter the solution to remove undissolved solid.

o A known volume of the saturated solution is taken, the solvent is evaporated, and the
mass of the remaining solid is measured.

o Solubility is calculated in terms of g/L or mol/L.

Synthetic Workflow Visualization

The synthesis of terminal alkynes from aldehydes is a fundamental transformation in organic
chemistry. 4-ethynyl-1,2-dimethoxybenzene can be synthesized from its corresponding
aldehyde, 3,4-dimethoxybenzaldehyde (veratraldehyde), via the Corey-Fuchs reaction.[11] This
two-step process first converts the aldehyde to a 1,1-dibromoalkene, which is then treated with
a strong base to yield the terminal alkyne.[5][6][12]
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3,4-Dimethoxybenzaldehyde
(Veratraldehyde)

Reagents:
CBrs4, PPhs, CH2Cl2

Step 1: Wittig-like Reaction

Y
Reagents:
1,1-Dibromo-2-(3,4-dimethoxyphenyl)ethene 1. n-BulLi (2 equiv), THF
2. H20 (quench)

Step 2: Elimination & Rearrangement

4-Ethynyl-1,2-dimethoxybenzene

Click to download full resolution via product page

Caption: Corey-Fuchs synthesis of 4-ethynyl-1,2-dimethoxybenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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